Cas no 83164-99-2 (2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester)

• Product name: 2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester
• CAS No: 83164-99-2
• MF: C₂₆H₂₀O₄
• MW: 396.434607505798
• CID: 677237
• PubChem ID: 15566985

2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedicarboxylic acid, 1,4-diphenyl-, dimethyl ester
• dimethyl 1,4-diphenylnaphthalene-2,3-dicarboxylate
• DTXSID30574421
• 83164-99-2

• Inchi： InChI=1S/C26H20O4/c1-29-25(27)23-21(17-11-5-3-6-12-17)19-15-9-10-16-20(19)22(24(23)26(28)30-2)18-13-7-4-8-14-18/h3-16H,1-2H3
• InChI Key： OXVCIBALWLTDOB-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C2=CC=CC=C2C(=C1C(=O)OC)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 396.13615911g/mol
• Monoisotopic Mass: 396.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 6.1